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Compound of Interest

Compound Name: Catheduline E2

Cat. No.: B1195969 Get Quote

Disclaimer: The compound "Catheduline E2" as initially queried is a valid, recognized alkaloid.

This guide provides a comprehensive overview of its discovery, context, and the broader family

of Cathedulin alkaloids.

This document serves as an in-depth technical guide for researchers, scientists, and drug

development professionals, focusing on the discovery, chemical properties, and experimental

protocols associated with the Cathedulin class of alkaloids, with a specific focus on

Catheduline E2.

Discovery and Historical Context
The Cathedulins are a class of complex, high-molecular-weight sesquiterpene alkaloids

isolated from the leaves and shoots of the plant Catha edulis, commonly known as khat.[1]

While khat is renowned for its stimulant effects due to phenylalkylamine alkaloids like cathinone

and cathine, the Cathedulins represent a structurally distinct and less pharmacologically

understood group of its constituents.[2][3]

The first comprehensive isolation and characterization of these new celastraceous alkaloids

were reported in the late 1970s and early 1980s.[1][4] Research on khat specimens from

Ethiopia, Kenya, and the Yemen Arab Republic led to the identification of numerous

Cathedulins with molecular weights ranging from approximately 600 to 1200 Da.[4]

These alkaloids are polyesters or lactones built upon a sesquiterpene polyol core.[1] They are

categorized into three main groups based on this core structure:
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Group A: Low molecular weight esters of pentahydroxydihydroagarofuran (e.g., Catheduline

E1, E2).[4]

Group B: Medium molecular weight esters of euonyminol, featuring a single evonimic acid

dilactone bridge.[1]

Group C: High molecular weight, more complex esters of euonyminol.[1]

Catheduline E2 was identified as a key member of the first group, isolated from Ethiopian khat

specimens.[5] Its discovery was part of a broader effort to characterize the complex chemistry

of the Catha edulis plant beyond its stimulant components.[4] The nomenclature of the

Cathedulins often includes a letter (E for Ethiopian, K for Kenyan, Y for Yemeni) to denote the

geographical origin of the plant material from which they were first isolated.[6]

Chemical and Physical Properties
Catheduline E2 is a polyester alkaloid based on a pentahydroxylated dihydroagarofuran-type

core.[5] The esterifying acids that form the final structure are two residues of acetic acid, two of

nicotinic acid, and one of benzoic acid.[5]

Table 1: Physicochemical and Structural Data for Catheduline E2

Property Value Source

Molecular Formula C₃₈H₄₀N₂O₁₁ [7]

Molecular Weight 696.7 g/mol [7]

Core Structure
Pentahydroxydihydroagarofura

n
[4][5]

Esterifying Acids
Acetic Acid (x2), Nicotinic Acid

(x2), Benzoic Acid (x1)
[5]

Geographical Origin Ethiopian Khat [5]

Table 2: Related Cathedulin Alkaloids and their Properties
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Alkaloid
Molecular
Formula

Melting Point
(°C)

Notes Source

Cathedulin K-1 C₃₄H₃₉NO₁₄ 165-168 Kenyan Origin [6]

Cathedulin K-2 C₃₂H₃₇NO₁₃ 181-184 Kenyan Origin [6]

Cathedulin K-6 C₃₀H₃₅NO₁₂ 176-180 Kenyan Origin [6]

Cathedulin K-12 C₅₄H₆₂N₂O₂₃ 268-272 Kenyan Origin [6]

Cathedulin E-3 C₅₄H₆₀N₂O₂₄ 245-248 Ethiopian Origin [6]

Experimental Protocols
The following protocols are generalized from the methodologies described in the foundational

literature on Cathedulin isolation and characterization.

3.1. Isolation of Cathedulin Alkaloids

This protocol describes a general solvent-extraction procedure for isolating weak bases like the

Cathedulins from Catha edulis plant material.

Objective: To extract and isolate the total alkaloid fraction from dried or fresh khat leaves.

Materials:

Milled leaves of Catha edulis

Ammonia solution (dilute)

Diethyl ether or Ethanol

Dilute sulfuric acid or hydrochloric acid

Sodium hydroxide solution

Anhydrous sodium sulfate

Silica gel for column chromatography
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Various organic solvents for chromatography (e.g., hexane, ethyl acetate, methanol)

Procedure:

Treat the milled plant material (e.g., 1 kg) with a dilute ammonia solution to basify the

alkaloids.

Extract the ammoniated material exhaustively with diethyl ether or ethanol in a Soxhlet

apparatus or by percolation.

Combine the organic extracts and concentrate them under reduced pressure to yield a

crude residue.

Dissolve the residue in ether and perform a liquid-liquid extraction with dilute sulfuric acid

(e.g., 2% H₂SO₄). The protonated alkaloids will move to the aqueous phase.

Separate the aqueous phase and basify it to a pH of ~9-10 with a sodium hydroxide

solution to deprotonate the alkaloids, causing them to precipitate or become extractable.

Extract the basified aqueous solution multiple times with fresh diethyl ether or chloroform.

Combine the organic extracts, wash with water, dry over anhydrous sodium sulfate, and

evaporate the solvent to yield the crude total alkaloid mixture.

Subject the crude mixture to column chromatography on silica gel, using a gradient of

solvents (e.g., hexane-ethyl acetate, followed by ethyl acetate-methanol) to separate the

individual Cathedulin alkaloids. Monitor fractions by Thin Layer Chromatography (TLC).

3.2. Structural Elucidation

The structures of the Cathedulins were determined using a combination of spectroscopic

methods and chemical degradation.

Objective: To determine the chemical structure of an isolated Cathedulin.

Methods:
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Mass Spectrometry (MS): Electron Impact (EI-MS) and Chemical Ionization (CI-MS) were

used to determine the molecular formula and fragmentation patterns, which provided clues

about the esterifying acids.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR were critical for

determining the connectivity of the sesquiterpene core, identifying the esterifying acids,

and establishing their positions on the polyol skeleton.[6]

Chemical Degradation (Alcoholysis): Graded alcoholysis, for instance using methanolic

triethylamine at low temperatures, was used to selectively cleave ester groups.[5] For

example, graded alcoholysis of Catheduline E2 selectively removed the 8-nicotinoyl

group to yield Catheduline E8, helping to assign the position of that ester group.[5]

Hydrogenolysis: This technique was used to cleave specific bonds, such as benzylic-type

cleavages, which resulted in structural changes that could be analyzed by spectroscopy to

confirm structural features.[5]

Signaling Pathways and Biological Activity
The pharmacological effects of the complex Cathedulin alkaloids are largely unknown and

remain an area for future research.[8] The primary psychoactive effects of khat are attributed to

the phenylalkylamine alkaloids, particularly cathinone, which acts as a sympathomimetic

amine, releasing dopamine and noradrenaline in the central nervous system.[9][10]

While cathinone's mechanism is well-studied, the high molecular weight and complex sterics of

the Cathedulins suggest they are unlikely to interact with the same monoamine transporter

targets. Their potential biological activities are yet to be systematically investigated. Research

in this area would be required to delineate any specific signaling pathways.
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Figure 1. Classification of Major Alkaloid Types in Catha edulis

Alkaloids from
Catha edulis

Phenylalkylamines
(Stimulants)

Cathedulins
(Sesquiterpene Polyesters)

Cathinone Cathine Norephedrine Group A
(Pentahydroxydihydroagarofuran Core)

Group B
(Euonyminol Core, 1 Lactone Bridge)

Group C
(Euonyminol Core, Complex)

Catheduline E2

Click to download full resolution via product page

Caption: Figure 1. Classification of Major Alkaloid Types in Catha edulis
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Figure 2. General Experimental Workflow for Cathedulin Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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